Cas no 1003604-43-0 (5,5-Difluoropentanoic acid)

• Product name: 5,5-Difluoropentanoic acid
• CAS No: 1003604-43-0
• MF: C₅H₈F₂O₂
• MW: 138.112628936768
• MDL: MFCD19231591
• CID: 4558691
• PubChem ID: 55302549

5,5-Difluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5,5-difluoropentanoic acid
• 5,5,-difluoro-pentanoic acid
• AT30490
• 5,5-Difluoro-pentanoic acid
• 5,5-Difluoropentanoic acid

• MDL： MFCD19231591
• Inchi： 1S/C5H8F2O2/c6-4(7)2-1-3-5(8)9/h4H,1-3H2,(H,8,9)
• InChI Key： PNKPJTJUUYPYGY-UHFFFAOYSA-N
• SMILES： FC(CCCC(=O)O)F

Computed Properties

• Exact Mass: 138.049236g/mol
• Monoisotopic Mass: 138.049236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Molecular Weight: 138.11g/mol
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 5,5-Difluoropentanoic acid

Introduction to 5,5-Difluoropentanoic Acid (CAS No. 1003604-43-0)

5,5-Difluoropentanoic acid, with the chemical formula C₇H₁₀FO₂, is a fluorinated carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by its CAS number 1003604-43-0, belongs to a class of molecules that incorporate fluorine atoms into their backbone, a modification that often enhances metabolic stability, lipophilicity, and binding affinity in drug-like molecules.

The synthesis of 5,5-Difluoropentanoic acid involves multi-step organic transformations, typically starting from readily available precursors such as pentanediol or pentanoyl chloride. The introduction of fluorine atoms at the 5th carbon positions requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, including fluorination reactions mediated by transition metals or electrochemical processes, have been explored to improve yield and purity.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated carboxylic acids due to their role as key intermediates in the development of bioactive compounds. 5,5-Difluoropentanoic acid serves as a valuable building block for constructing more complex molecules with therapeutic potential. Its structural features make it particularly useful in the synthesis of protease inhibitors, kinase inhibitors, and other targeted agents that require specific spatial and electronic properties to interact effectively with biological targets.

One of the most compelling aspects of 5,5-Difluoropentanoic acid is its ability to modulate enzyme activity through fluorine-mediated effects. Fluorine atoms can influence the conformational flexibility of molecules and alter electronic distributions, leading to enhanced binding affinities or altered metabolic pathways. This property has been leveraged in the design of next-generation drugs where subtle structural modifications can significantly impact efficacy and selectivity.

Recent studies have highlighted the potential of 5,5-Difluoropentanoic acid in the development of antiviral and antibacterial agents. Researchers have demonstrated its utility in creating peptidomimetics that mimic natural amino acid sequences but exhibit improved stability and resistance to degradation. Such derivatives are particularly valuable in scenarios where prolonged biological activity is desired, such as in long-acting injectables or sustained-release formulations.

The compound's versatility also extends to materials science applications. Fluorinated carboxylic acids like 5,5-Difluoropentanoic acid can be incorporated into polymer backbones to enhance material properties such as thermal stability and chemical resistance. These modifications are particularly relevant in industries requiring high-performance materials for harsh environments or specialized applications.

In terms of biological activity, preliminary investigations have suggested that derivatives of 5,5-Difluoropentanoic acid may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. By serving as a scaffold for structure-activity relationship (SAR) studies, researchers aim to identify novel pharmacophores that could lead to breakthroughs in treating chronic inflammatory diseases. The compound's unique electronic properties make it an attractive candidate for further exploration in medicinal chemistry.

The industrial production of 5,5-Difluoropentanoic acid is currently limited by the complexity of its synthesis and the availability of high-purity fluorinated intermediates. However, ongoing advancements in synthetic chemistry and process optimization are expected to address these challenges. Collaborative efforts between academia and industry are crucial for scaling up production while maintaining stringent quality control measures.

As research continues to uncover new applications for fluorinated compounds, the demand for specialized intermediates like 5,5-Difluoropentanoic acid is likely to grow. Its role as a versatile building block underscores its importance in modern chemical synthesis and pharmaceutical development. Future studies may also explore its potential in other areas such as agrochemicals or specialty chemicals where fluorine-modified molecules offer distinct advantages.

In conclusion, 5 , 5 - Difluoropentanoic acid (CAS No . 1003604-43-0) represents a promising compound with diverse applications across multiple scientific disciplines . Its unique structural features , coupled with its synthetic accessibility , position it as a key intermediate for innovative research and development . As our understanding of fluorine chemistry evolves , so too will the opportunities presented by this remarkable molecule .